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Application Timing and Decision Workflow

The following diagram outlines the key decision points for timing a foramsulfuron application. Adhering to

this workflow is critical for achieving effective weed control while ensuring crop safety.
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Application Planning

Identify Crop and Growth Stage

Corn Crop?

Confirm crop is at labeled
safe growth stage (e.g., V1-V8)

 Yes

Consult specific label for
non-corn crops (e.g., blueberry)

 No

Scout and Identify Weeds

Are weeds small,
young, and actively growing?

Delay application.
Wait for ideal weed stage.

 No

Check Environmental Conditions

 Yes

Optimal conditions met?
(Favorable temp, no rain, low wind)

Delay application.
Wait for better conditions.

 No

Proceed with Application

 Yes
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Detailed Application Protocols and Efficacy Data

For researchers, the quantitative efficacy and specific application parameters are crucial. The table below

summarizes data from field trials and technical reports.

Parameter Protocol Detail / Efficacy Result Notes & Context

Use Rate 0.05 lb/acre (equivalent to ~22.7

g/acre) [1]

Reported to provide control equivalent to

older sulfonylureas at 0.10 lb/acre.

Weed Control
Spectrum

Effective against key grasses and
broadleaves [2] [3] [1]

Grasses: Barnyardgrass, Foxtail,

Crabgrass, Perennial Ryegrass [2] [3] [1].
Broadleaves: Pigweed [2].

Rainfastness 72 hours [1] Time until rainfall does not reduce
efficacy. Superior to some alternatives

(e.g., Mesotrione at 48 hours).

Grass Weed
Efficacy

92-94% control in corn trials [1] Measured as percentage control

compared to untreated plots.

Tank-Mix
Synergy

+15% improvement in broadleaf

control when mixed with 2,4-D amine
(from 78% to 93%) [1]

Tank-mixing is common to broaden the

spectrum of weed control and manage
resistance.

Residual
Activity

35-42 days of soil residual control [1] Duration of weed suppression after
application.

Resistance Management and Integrated Strategies

Weed resistance to ALS-inhibitor herbicides like foramsulfuron is a documented concern [3]. To preserve

its long-term efficacy, it must be used within an integrated strategy.
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Rotate Herbicide Modes of Action
(HRAC Groups)

Use Tank Mixtures
with multiple effective MoAs

Combine with Non-Chemical Controls
(e.g., crop rotation, cover crops)

Monitor & Scout Fields
for early detection of resistant biotypes

Prevent Seed Spread
of resistant weeds via equipment cleaning

Click to download full resolution via product page

Regulatory and Safety Protocols

Adherence to updated regulatory guidelines is mandatory for research and field use. Health Canada's Pest

Management Regulatory Agency (PMRA) completed a re-evaluation of foramsulfuron in 2025, confirming

its registration with required label amendments [4].

Category Requirement / Finding

Re-evaluation
Outcome

Continued registration approved (Health Canada, PMRA, 2025) [4].

Toxicity Profile Low toxicity via oral and dermal routes. Not genotoxic, carcinogenic, neurotoxic,
or a developmental/reproductive toxicant [4].

Environmental
Toxicity

Low toxicity to mammals, birds, bees, earthworms, and fish [4].

Required Risk
Mitigation

Restricted-Entry Interval (REI): 12 hours. Spray Buffer Zones: Required to
protect aquatic habitats and non-target plants. Personal Protective Equipment
(PPE): Updates required for mixers, loaders, and applicators [4].

Implementation
Timeline

Label amendments must be implemented within 24 months of the decision's

publication (February 2025) [4].

A Researcher's Checklist for Application

Before application, use this checklist to ensure all parameters are met:

Crop Stage Confirmed: Crop is within the labeled growth stage (e.g., corn between V1-V8).
Weed Stage Optimized: Weeds are small, young, and actively growing.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s638527?utm_src=pdf-body-img
https://www.smolecule.com/products/s638527?utm_src=pdf-body
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/decisions-updates/reevaluation-decision/2025/foramsulfuron.html
https://www.smolecule.com/products/s638527?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Environment Suitable: Favorable temperature forecast, no rain expected within 72 hours, and low

wind to prevent drift.
Rate Calculated: Application rate is accurately calculated based on the label and research

objectives.
Resistance Plan: Herbicide is used in a tank mix or rotation as part of an Anti-Resistance

Management (ARM) strategy.
Regulations Reviewed: All local regulatory requirements, including REI and buffer zones, are

followed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com
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